Cas no 2228228-81-5 (3-(3-ethylphenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(3-ethylphenyl)-2-hydroxypropanoic acid
• CAS No: 2228228-81-5
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6029773
• PubChem ID: 165837759
• Update Time: 2025-06-10

3-(3-ethylphenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylphenyl)-2-hydroxypropanoic acid
• 2228228-81-5
• EN300-1756600

• Inchi： 1S/C11H14O3/c1-2-8-4-3-5-9(6-8)7-10(12)11(13)14/h3-6,10,12H,2,7H2,1H3,(H,13,14)
• InChI Key： ROURVHDYWFTGNZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C=CC=C(CC)C=1

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(3-ethylphenyl)-2-hydroxypropanoic acid

Introduction to 3-(3-ethylphenyl)-2-hydroxypropanoic acid (CAS No. 2228228-81-5)

3-(3-ethylphenyl)-2-hydroxypropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228228-81-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a hydroxypropanoic acid moiety linked to an ethylphenyl group, has garnered attention due to its structural versatility and potential biological activity. The presence of both a hydroxyl and a carboxylic acid functional group makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of drug candidates targeting various therapeutic pathways.

The structure of 3-(3-ethylphenyl)-2-hydroxypropanoic acid is characterized by a propanoic acid backbone with a hydroxyl group at the second carbon and an ethylphenyl substituent at the third carbon. This arrangement provides a unique combination of reactivity and steric properties that can be exploited in synthetic chemistry. The ethylphenyl group, in particular, introduces a phenolic ring with an ethyl side chain, which can participate in hydrogen bonding, π-stacking interactions, and other non-covalent interactions, making it a promising candidate for designing molecules with specific binding affinities.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological processes through precise targeting. 3-(3-ethylphenyl)-2-hydroxypropanoic acid has been explored as a building block in the synthesis of molecules with potential applications in areas such as inflammation, pain management, and metabolic disorders. The hydroxyl and carboxylic acid functionalities offer multiple points for chemical modification, allowing for the creation of derivatives with enhanced pharmacological properties.

One of the most compelling aspects of 3-(3-ethylphenyl)-2-hydroxypropanoic acid is its role as an intermediate in the synthesis of more complex pharmacophores. For instance, researchers have utilized this compound to develop novel nonsteroidal anti-inflammatory drugs (NSAIDs) that exhibit improved selectivity and reduced side effects compared to traditional NSAIDs like ibuprofen and naproxen. The ethylphenyl group can be further functionalized to introduce additional pharmacological targets, such as kinase inhibition or antioxidant activity.

Recent studies have also highlighted the potential of 3-(3-ethylphenyl)-2-hydroxypropanoic acid in the development of chiral auxiliaries and ligands for asymmetric synthesis. The presence of a stereogenic center at the α-carbon adjacent to the hydroxyl group allows for the preparation of enantiomerically pure compounds, which are crucial in pharmaceutical applications where enantiomeric purity can significantly impact efficacy and safety. The compound's ability to serve as a chiral building block has opened new avenues for the synthesis of enantiomerically enriched drug candidates.

The synthetic pathways involving 3-(3-ethylphenyl)-2-hydroxypropanoic acid are diverse and can be tailored to suit specific needs. Common methods include esterification to introduce protecting groups, reduction to form alcohols or amines, and oxidation to yield ketones or carboxylic acids. These transformations make it an invaluable intermediate for constructing complex molecular architectures. Additionally, modern computational methods have been employed to predict optimal synthetic routes, leveraging machine learning algorithms to identify efficient reaction conditions and minimize byproduct formation.

From a biochemical perspective, 3-(3-ethylphenyl)-2-hydroxypropanoic acid has been investigated for its potential role in modulating enzyme activity and cellular signaling pathways. Preliminary studies suggest that derivatives of this compound may interact with targets such as cyclooxygenases (COX), lipoxygenases (LOX), and peroxisome proliferator-activated receptors (PPARs), which are key players in inflammatory responses and metabolic regulation. By understanding these interactions at a molecular level, researchers can design more effective therapeutic agents with improved target specificity.

The pharmaceutical industry has taken notice of the potential applications of 3-(3-ethylphenyl)-2-hydroxypropanoic acid, leading to several ongoing clinical trials and preclinical studies. These investigations aim to evaluate the safety and efficacy of novel drug candidates derived from this compound in treating conditions such as arthritis, cardiovascular disease, and neurodegenerative disorders. The growing body of evidence supporting its utility as a pharmacological scaffold underscores its importance in modern drug discovery.

In conclusion, 3-(3-ethylphenyl)-2-hydroxypropanoic acid (CAS No. 2228228-81-5) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its versatility as a synthetic intermediate, make it an attractive candidate for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule, it is likely that its importance will only continue to grow in the years ahead.